Cas no 114740-40-8 (2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol)

2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol structure

114740-40-8 structure

Product Name:2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol

CAS No:114740-40-8

MF:C₂₃H₄₈O₁₂

MW:516.620029449463

CID:63094

PubChem ID:57647582

Update Time:2025-04-18

2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol Chemical and Physical Properties

Names and Identifiers

- 2,5,8,11,14,17,20,23,26,29,32-Undecaoxatetratriacontan-34-ol
- O-Methyl-undecaethylene glycol
- MPEG11
- mPEG11-OH
- mPEG24-OH
- O-Methylundecaethylene Glycol
- Undecaethylene Glycol Monomethyl Ether
- 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- Methoxy PEG-11
- Undecaethylene glycol methyl ether
- m-PEG11-alcohol
- m-PEG24-alcohol
- m-PEG36-alcohol
- m-PEG48-alcohol
- Monomethoxy-PEG (n=11)
- HY-141219
- H10350
- Methoxyundecaethylene glycol
- BP-21575
- J-523832
- m-PEG11-OH
- NS00076629
- GS-6368
- CS-0114729
- Undecae(ethylene glycol) methylether
- MFCD06201004
- SY237525
- 2168540-65-4
- SCHEMBL649548
- 114740-40-8
- BCP11273
- J-003126
- AC8951
- AKOS022174861
- VWDQSWKLHABGKL-UHFFFAOYSA-N
- m-PEG11-alcohol?
- DA-65624
- 2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol
- MDL： MFCD06201004
- Inchi： 1S/C23H48O12/c1-25-4-5-27-8-9-29-12-13-31-16-17-33-20-21-35-23-22-34-19-18-32-15-14-30-11-10-28-7-6-26-3-2-24/h24H,2-23H2,1H3
- InChI Key： VWDQSWKLHABGKL-UHFFFAOYSA-N
- SMILES： O(CCOCCOCCOCCOCCOC)CCOCCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 516.31464
Monoisotopic Mass: 516.31457696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 32
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -2.1
Topological Polar Surface Area: 122Å²

Experimental Properties

Color/Form: liquid
Density: 1.086
Boiling Point: 557.1°C at 760 mmHg
Flash Point: 290.7°C
Refractive Index: 1.456
PSA: 121.76
LogP: -0.20890
Solubility: Not determined

2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
FLUKA BRAND F CODES：10-21

2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol Pricemore >>

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